2,4-Diisocyanato-1-methylbenzene 2,4-Diisocyanato-1-methylbenzene 2,4-TDI is an environmental contaminant belonging to the class of diisocyanates. It is commercially used as a starting material for varnishes, paints, elastomers, polyurethane foams, wire enamels, etc.
Toluene Diisocyanate is a synthetic mixture of the 2,4- and 2,6-isomers is a volatile, colorless to pale yellow liquid that is soluble in many organic solvents. These isomers are used primarily in the synthesis of polyurethane foams. When heated to decomposition, toluene diisocyanate emits toxic fumes of cyanides and nitrogen oxides. Exposure of humans to toluene diisocyanate causes tissue irritation, especially to the mucous membranes, and can produce severe respiratory problems. These isomers are reasonably anticipated to be human carcinogens. (NCI05)
Toluene-2,4-diisocyanate appears as colorless to yellow or dark liquid or solid with a sweet, fruity, pungent odor. Melting point 68°F (20° C). Evolves CO2 when moist. This can cause over-pressurization in an enclosed space. Toxic and carcinogenic. Used in polyurethane foams, coatings in floor and wood finishes, sealers, paints, concrete sealers for aircraft and tank trucks, elastomers in clay pipe seals, elastomers and coatings, and crosslinking agent for nylon. Rate of onset: Immediate Persistence: Hours - weeks Odor threshold: 0.4 - 2 ppm Source/use/other hazard: Polyurethane (wood coatings, foam), nylon industries; skin irritant.
Toluene diisocyanate exists in two isomeric forms (2,4-toluene diisocyanate and 2,6-toluene diisocyanate) which have similar properties and effects. Toluene diisocyanate is produced commercially as an 80:20 (2,4-toluene diisocyanate:2,6-toluene diisocyanate) mixture of the two isomers. At room temperature, the mixture is a clear, pale yellow liquid with a sharp, pungent odor. It should be stored under refrigeration, away from light and moisture in a tightly closed container under an inert atmosphere. Toluene diisocyanate is insoluble in water and miscible with most common organic solvents.
Brand Name: Vulcanchem
CAS No.: 584-84-9
VCID: VC21121757
InChI: InChI=1S/C9H6N2O2/c1-7-2-3-8(10-5-12)4-9(7)11-6-13/h2-4H,1H3
SMILES: CC1=C(C=C(C=C1)N=C=O)N=C=O
Molecular Formula: C9H6N2O2
CH3C6H3(NCO)2
C9H6N2O2
Molecular Weight: 174.16 g/mol

2,4-Diisocyanato-1-methylbenzene

CAS No.: 584-84-9

Cat. No.: VC21121757

Molecular Formula: C9H6N2O2
CH3C6H3(NCO)2
C9H6N2O2

Molecular Weight: 174.16 g/mol

* For research use only. Not for human or veterinary use.

2,4-Diisocyanato-1-methylbenzene - 584-84-9

Specification

Description 2,4-TDI is an environmental contaminant belonging to the class of diisocyanates. It is commercially used as a starting material for varnishes, paints, elastomers, polyurethane foams, wire enamels, etc.
Toluene Diisocyanate is a synthetic mixture of the 2,4- and 2,6-isomers is a volatile, colorless to pale yellow liquid that is soluble in many organic solvents. These isomers are used primarily in the synthesis of polyurethane foams. When heated to decomposition, toluene diisocyanate emits toxic fumes of cyanides and nitrogen oxides. Exposure of humans to toluene diisocyanate causes tissue irritation, especially to the mucous membranes, and can produce severe respiratory problems. These isomers are reasonably anticipated to be human carcinogens. (NCI05)
Toluene-2,4-diisocyanate appears as colorless to yellow or dark liquid or solid with a sweet, fruity, pungent odor. Melting point 68°F (20° C). Evolves CO2 when moist. This can cause over-pressurization in an enclosed space. Toxic and carcinogenic. Used in polyurethane foams, coatings in floor and wood finishes, sealers, paints, concrete sealers for aircraft and tank trucks, elastomers in clay pipe seals, elastomers and coatings, and crosslinking agent for nylon. Rate of onset: Immediate Persistence: Hours - weeks Odor threshold: 0.4 - 2 ppm Source/use/other hazard: Polyurethane (wood coatings, foam), nylon industries; skin irritant.
Toluene diisocyanate exists in two isomeric forms (2,4-toluene diisocyanate and 2,6-toluene diisocyanate) which have similar properties and effects. Toluene diisocyanate is produced commercially as an 80:20 (2,4-toluene diisocyanate:2,6-toluene diisocyanate) mixture of the two isomers. At room temperature, the mixture is a clear, pale yellow liquid with a sharp, pungent odor. It should be stored under refrigeration, away from light and moisture in a tightly closed container under an inert atmosphere. Toluene diisocyanate is insoluble in water and miscible with most common organic solvents.
CAS No. 584-84-9
Molecular Formula C9H6N2O2
CH3C6H3(NCO)2
C9H6N2O2
Molecular Weight 174.16 g/mol
IUPAC Name 2,4-diisocyanato-1-methylbenzene
Standard InChI InChI=1S/C9H6N2O2/c1-7-2-3-8(10-5-12)4-9(7)11-6-13/h2-4H,1H3
Standard InChI Key DVKJHBMWWAPEIU-UHFFFAOYSA-N
SMILES CC1=C(C=C(C=C1)N=C=O)N=C=O
Canonical SMILES CC1=C(C=C(C=C1)N=C=O)N=C=O
Boiling Point 484 °F at 760 mm Hg (EPA, 1998)
251.0 °C
251 °C
484°F
Colorform Water-white to pale yellow liquid
Clear faintly yellow liquid
Colorless to pale yellow, solid or liquid (above 71 °F)
Liquid at room temperature ... Darkens on exposure to sunlight
Flash Point 270 °F (EPA, 1998)
260 °F (127 °C)
127 °C c.c.
270°F for an 80/20% 2,4/ 2,6 TDI mixture
260°F
Melting Point 67.1 to 70.7 °F (EPA, 1998)
20.5 °C
22 °C
67.1-70.7°F
71°F

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